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Compound of Interest

Compound Name: beta-Bromostyrene

Cat. No.: B074151 Get Quote

Physical Properties of beta-Bromostyrene: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of beta-
bromostyrene, specifically its boiling point and density. The information is presented to

support research, development, and quality control activities involving this compound. Data is

provided for both cis and trans isomers where available.

Core Physical Properties
Beta-bromostyrene, also known as (2-bromoethenyl)benzene, is a halogenated aromatic

compound. Its physical characteristics are crucial for handling, reaction setup, and purification

processes. The presence of the bromine atom and the stereochemistry of the double bond

significantly influence these properties.

Data Summary
The following table summarizes the reported boiling point and density values for beta-
bromostyrene and its isomers. It is important to note that boiling points are pressure-

dependent.
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Property Isomer Value Conditions

Boiling Point Mixture (cis/trans) 110-112 °C at 20 mmHg

Mixture (cis/trans) 219-221 °C

at 760 mmHg

(atmospheric

pressure)

cis 55-56 °C at 2 mmHg

trans 108 °C at 20 mmHg

Density Mixture (cis/trans) 1.420 - 1.427 g/mL at 25 °C

Mixture (cis/trans) ~1.42 g/cm³ at 20 °C

cis 1.4322 g/cm³ at 10 °C

trans 1.4269 g/cm³ at 16 °C

Experimental Protocols
Accurate determination of physical properties is fundamental in chemical research. The

following sections detail standardized experimental methodologies for measuring the boiling

point and density of liquid compounds like beta-bromostyrene.

Boiling Point Determination using the Thiele Tube
Method
This method is a common and accurate technique for determining the boiling point of a small

quantity of liquid.

Apparatus:

Thiele tube

Thermometer (calibrated)

Capillary tube (sealed at one end)
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Small test tube (fusion tube)

Heating oil (e.g., mineral oil)

Bunsen burner or other heat source

Stand and clamps

Procedure:

A small amount of the beta-bromostyrene sample is placed into the small test tube.

The capillary tube, with its sealed end uppermost, is placed inside the test tube containing

the sample.

The test tube assembly is attached to the thermometer, ensuring the sample is level with the

thermometer bulb.

The entire assembly is clamped and immersed in the Thiele tube filled with heating oil,

making sure the oil level is above the side arm.

The side arm of the Thiele tube is gently and evenly heated.

As the temperature rises, a slow stream of bubbles will emerge from the open end of the

capillary tube.

Heating is continued until a rapid and continuous stream of bubbles is observed. At this

point, the heat source is removed.

The apparatus is allowed to cool. The boiling point is the temperature at which the stream of

bubbles stops and the liquid just begins to be drawn back into the capillary tube.

Density Determination using a Pycnometer
A pycnometer, or specific gravity bottle, is used for precise measurement of the density of a

liquid.

Apparatus:
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Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary)

Analytical balance

Thermostatic water bath

The liquid sample (beta-bromostyrene)

Distilled water (for calibration)

Acetone or other volatile solvent (for cleaning and drying)

Procedure:

The pycnometer is thoroughly cleaned, dried, and its mass is accurately weighed on an

analytical balance (m_empty).

The pycnometer is filled with distilled water and placed in a thermostatic water bath at a

specific temperature (e.g., 20 °C) until it reaches thermal equilibrium.

The stopper is carefully inserted, allowing excess water to exit through the capillary. The

exterior of the pycnometer is wiped dry.

The mass of the pycnometer filled with water is measured (m_water).

The pycnometer is emptied, cleaned, and thoroughly dried.

The pycnometer is then filled with the beta-bromostyrene sample and equilibrated at the

same temperature in the water bath.

The stopper is inserted, the exterior is dried, and the mass of the pycnometer filled with the

sample is determined (m_sample).

The density of the beta-bromostyrene is calculated using the following formula:

ρ_sample = (m_sample - m_empty) / (m_water - m_empty) * ρ_water

where ρ_water is the known density of water at the experimental temperature.
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Logical Relationships and Workflows
The following diagrams illustrate key logical workflows relevant to the study of beta-
bromostyrene.

Synthesis of trans-beta-Bromostyrene

Cinnamic Acid

Dibromo Intermediate

Bromination

N-Bromosuccinimide (NBS)

trans-beta-Bromostyrene

Debrominative Decarboxylation

Base (e.g., Na2CO3)

Click to download full resolution via product page

Caption: Synthesis of trans-beta-Bromostyrene from Cinnamic Acid.
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Experimental Workflow: Boiling Point Determination

Start

Prepare Sample and Apparatus

Heat Thiele Tube Gently

Observe Continuous Bubbles

Temperature Increases

Remove Heat and Cool

Record Boiling Point Temperature

Liquid Enters Capillary

End

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination via Thiele Tube.
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[https://www.benchchem.com/product/b074151#physical-properties-of-beta-bromostyrene-
boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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